Cas no 1445884-19-4 (benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate)

• Product Name: benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate
• CAS No: 1445884-19-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5917407
• PubChem ID: 89665516
• Update Time: 2025-05-21

benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(hydroxymethyl)cyclopropyl]-N-methyl-, phenylmethyl ester
• SCHEMBL15079559
• benzyl N-[1-(hydroxymethyl)cyclopropyl]-N-methylcarbamate
• 1445884-19-4
• EN300-6473575
• benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate

• Inchi： 1S/C13H17NO3/c1-14(13(10-15)7-8-13)12(16)17-9-11-5-3-2-4-6-11/h2-6,15H,7-10H2,1H3
• InChI Key： MBZIJTWMDSPMJJ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C1(CO)CC1)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 364.9±21.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate

Introduction to benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate (CAS No. 1445884-19-4)

benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate, with the CAS number 1445884-19-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a hydroxymethyl-substituted cyclopropyl ring, and a carbamate functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The structure of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate is particularly noteworthy due to its cyclopropyl ring, which imparts rigidity and conformational constraints to the molecule. The presence of the hydroxymethyl group adds polarity and potential hydrogen bonding capabilities, while the carbamate moiety can participate in various biological interactions, such as binding to receptors or enzymes. These features collectively make benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate an interesting candidate for drug development.

Recent studies have explored the pharmacological properties of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate exhibits potent inhibitory activity against a key enzyme in the biosynthesis of cholesterol. This finding suggests that the compound could be developed into a novel therapeutic agent for hypercholesterolemia and related cardiovascular diseases.

Another area of interest is the antimicrobial activity of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate. Research conducted at the University of California, Los Angeles (UCLA) has shown that this compound possesses significant antibacterial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings highlight the potential of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate as a lead compound for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its enzymatic and antimicrobial activities, benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate has also been investigated for its anti-inflammatory properties. A study published in *Bioorganic & Medicinal Chemistry* reported that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize these properties and ensure safety and efficacy in clinical settings.

From a synthetic chemistry perspective, the preparation of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate involves several steps that require precise control over reaction conditions. One common synthetic route involves the coupling of a benzyl alcohol derivative with a protected hydroxymethylcyclopropylamine intermediate, followed by deprotection and carbamate formation. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale synthesis more feasible.

The safety profile of benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has low cytotoxicity at therapeutic concentrations and does not exhibit significant genotoxic or mutagenic effects. However, as with any new chemical entity, comprehensive safety evaluations are ongoing to ensure its safe use in humans.

In conclusion, benzyl 1-(hydroxymethyl)cyclopropylmethylcarbamate (CAS No. 1445884-19-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.